Cas no 1186334-84-8 (2-3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl-1,3,4-oxadiazole)

2-3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl-1,3,4-oxadiazole structure
1186334-84-8 structure
Product Name:2-3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl-1,3,4-oxadiazole
CAS No:1186334-84-8
MF:C14H17BN2O3
MW:272.107383489609
MDL:MFCD18384929
CID:1211038
PubChem ID:53395383
Update Time:2025-04-20

2-3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl-1,3,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

    • 2-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-1,3,4-oxadiazole
    • 2-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-1,3,4-oxadiazole
    • 3-(1,3,4-Oxadiazol-2-yl)phenylboronic acid pinacol ester
    • DTXSID00694125
    • AKOS015960199
    • 1186334-84-8
    • SCHEMBL1016421
    • CS-0176938
    • MFCD18384929
    • DA-14925
    • G68171
    • VQXGJEOGDIIJLJ-UHFFFAOYSA-N
    • 3-(1,3,4-OXADIAZOL-2-YL)PHENYLBORONIC ACID, PINACOL ESTER
    • SY346019
    • 2-3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl-1,3,4-oxadiazole
    • MDL: MFCD18384929
    • Inchi: 1S/C14H17BN2O3/c1-13(2)14(3,4)20-15(19-13)11-7-5-6-10(8-11)12-17-16-9-18-12/h5-9H,1-4H3
    • InChI Key: VQXGJEOGDIIJLJ-UHFFFAOYSA-N
    • SMILES: O1B(C2C=CC=C(C3=NN=CO3)C=2)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 272.1332226g/mol
  • Monoisotopic Mass: 272.1332226g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 348
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 57.4Ų

2-3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl-1,3,4-oxadiazole Pricemore >>

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